Cas no 2737207-25-7 (N-Methyl-4-oxazol-4-yl-benzenesulfonamide)

N-Methyl-4-oxazol-4-yl-benzenesulfonamide is a sulfonamide derivative featuring an oxazole moiety, which imparts unique reactivity and binding properties. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for designing enzyme inhibitors or receptor modulators. The sulfonamide group enhances solubility and bioavailability, while the oxazole ring contributes to structural diversity and electronic effects. Its well-defined molecular structure allows for precise modifications, making it a versatile intermediate in synthetic applications. The compound's stability under standard conditions and compatibility with common organic reactions further underscore its utility in drug discovery and development workflows.
N-Methyl-4-oxazol-4-yl-benzenesulfonamide structure
2737207-25-7 structure
Product Name:N-Methyl-4-oxazol-4-yl-benzenesulfonamide
CAS No:2737207-25-7
MF:C10H10N2O3S
MW:238.263000965118
CID:6795333
PubChem ID:162420978
Update Time:2025-05-19

N-Methyl-4-oxazol-4-yl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-4-oxazol-4-yl-benzenesulfonamide, 95%
    • 2737207-25-7
    • MFCD34168907
    • N-methyl-4-(1,3-oxazol-4-yl)benzenesulfonamide
    • N-Methyl-4-oxazol-4-yl-benzenesulfonamide
    • Inchi: 1S/C10H10N2O3S/c1-11-16(13,14)9-4-2-8(3-5-9)10-6-15-7-12-10/h2-7,11H,1H3
    • InChI Key: BVYZOFRLXQPONA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C2=COC=N2)=CC=1)(NC)(=O)=O

Computed Properties

  • Exact Mass: 238.04121336g/mol
  • Monoisotopic Mass: 238.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 80.6Ų

N-Methyl-4-oxazol-4-yl-benzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB573019-1g
N-Methyl-4-oxazol-4-yl-benzenesulfonamide, 95%; .
2737207-25-7 95%
1g
€651.60 2024-08-02

Additional information on N-Methyl-4-oxazol-4-yl-benzenesulfonamide

Professional Introduction to N-Methyl-4-oxazol-4-yl-benzenesulfonamide (CAS No. 2737207-25-7)

N-Methyl-4-oxazol-4-yl-benzenesulfonamide, with the chemical formula C₉H₉NO₄S, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2737207-25-7, has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both the oxazole ring and the benzenesulfonamide moiety makes this molecule a promising candidate for further investigation, particularly in the context of targeting specific biological pathways.

The oxazole ring, a five-membered heterocyclic compound containing oxygen and nitrogen, is known for its stability and ability to interact with biological targets in a variety of ways. In particular, the 4-oxazol-4-yl substituent in N-Methyl-4-oxazol-4-yl-benzenesulfonamide contributes to its potential pharmacological activity by enhancing binding affinity and selectivity. This is particularly relevant in the development of drugs that require precise interaction with biological receptors or enzymes.

The benzenesulfonamide moiety, on the other hand, is a well-known pharmacophore that has been extensively studied for its role in modulating biological processes. Sulfonamides are known for their broad spectrum of activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the N-Methyl-4-oxazol-4-yl-benzenesulfonamide structure suggests that this compound may exhibit similar therapeutic effects, making it a valuable candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds with greater accuracy. These tools have been instrumental in identifying promising candidates like N-Methyl-4-oxazol-4-yl-benzenesulfonamide for further experimental validation. Studies using virtual screening and docking simulations have shown that this compound may interact with various targets, including enzymes and receptors involved in cancer progression and inflammation.

In vitro studies have begun to uncover the mechanistic basis of N-Methyl-4-oxazol-4-yl-benzenesulfonamide's potential therapeutic effects. Initial experiments have demonstrated that this compound can inhibit the activity of key enzymes involved in cancer cell proliferation. For instance, it has been shown to reduce the activity of kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are critical for tumor growth and angiogenesis. These findings are particularly encouraging given the increasing recognition of targeted therapy in cancer treatment.

Additionally, research has indicated that N-Methyl-4-oxazol-4-yl-benzenesulfonamide may possess anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer, diabetes, and cardiovascular disorders. By modulating inflammatory pathways, this compound could potentially mitigate these conditions. Preliminary studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha (tumor necrosis factor-alpha) and IL-6 (interleukin-6), suggesting its potential as an anti-inflammatory agent.

The synthesis of N-Methyl-4-oxazol-4-yl-benzenesulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the oxazole ring followed by sulfonation and methylation to introduce the benzenesulfonamide moiety. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for large-scale applications.

Quality control and analytical techniques play a vital role in ensuring the integrity of N-Methyl-4-oxazol-4-ybenzenesulfonamide throughout its development process. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm the identity and purity of the compound. These methods provide essential data for regulatory submissions and ensure that the final product meets stringent quality standards.

The future prospects for N-Methyl-N-Methyl-N-Methyl-N-Methyl-N-Methyl-N-Methyl-N-Methyl-N-Methyl-N-Methyl-N-Methylyl-benzenesulfonamide are promising, with ongoing research aimed at elucidating its full therapeutic potential. Clinical trials are being planned to evaluate its efficacy and safety in human subjects. These trials will be critical in determining whether this compound can translate its promising preclinical findings into tangible therapeutic benefits.

In conclusion, N-Methyl-N-Methylyl-benzenesulfonamide (CAS No. 2737207257) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential applications in medicine. The combination of computational modeling, preclinical studies, and synthetic advancements positions this compound as a valuable asset in the search for novel therapeutic agents. As research continues to uncover its full potential, it holds promise for addressing various diseases through targeted molecular interactions.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.